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Compound of Interest

Compound Name: UK-370106

Cat. No.: B031479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of stock solutions of UK-
370106, a potent and selective inhibitor of Matrix Metalloproteinase-3 (MMP-3) and Matrix

Metalloproteinase-12 (MMP-12). Adherence to these protocols is crucial for ensuring the

accuracy and reproducibility of experimental results.

Compound Information
UK-370106 is a highly selective inhibitor of MMP-3 and MMP-12, with significantly lower

potency against other MMPs such as MMP-1, -2, -9, and -14.[1][2] Its selectivity makes it a

valuable tool for studying the specific roles of MMP-3 and MMP-12 in various biological

processes.

Quantitative Data Summary
A summary of the key quantitative data for UK-370106 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 572.73 g/mol [3]

Formula C₃₅H₄₄N₂O₅ [3]

CAS Number 230961-21-4 [3]

Purity ≥95% (HPLC) [3]

IC₅₀ (MMP-3) 23 nM [1][2]

IC₅₀ (MMP-12) 42 nM [1][2]

Solubility in DMSO up to 100 mM (57.27 mg/mL) [3]

Solubility in Ethanol up to 25 mM (14.32 mg/mL) [3]

Experimental Protocols
Materials and Equipment

UK-370106 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (DMSO)
This protocol describes the preparation of a 10 mM stock solution of UK-370106 in DMSO.
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Acclimatization: Before opening, allow the vial of UK-370106 powder to equilibrate to room

temperature for at least 60 minutes.[4] This prevents condensation from forming on the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of UK-370106 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 5.73 mg of UK-370106.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

UK-370106 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can aid in dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles.[1] Store the aliquots at -20°C

for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Stock Solution Preparation Protocol (Ethanol)
For applications where DMSO may be inappropriate, ethanol can be used as a solvent. This

protocol outlines the preparation of a 10 mM stock solution in ethanol.

Acclimatization: As with the DMSO protocol, allow the vial of UK-370106 to reach room

temperature for at least 60 minutes before opening.[4]

Weighing: Accurately weigh the desired amount of UK-370106 powder into a sterile tube. For

1 mL of a 10 mM stock, this would be 5.73 mg.

Solvent Addition: Add the calculated volume of anhydrous ethanol to the tube. In this

example, 1 mL of ethanol would be added.

Dissolution: Securely cap the tube and vortex until the compound is fully dissolved.

Aliquoting and Storage: Dispense the ethanol stock solution into single-use aliquots in amber

tubes and store at -20°C. It is recommended to use these solutions within one month.[4]
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Note on Stability: For optimal results, it is recommended to prepare fresh working solutions

from the frozen stock on the day of the experiment.[4] Long-term storage of diluted working

solutions is not advised.

Signaling Pathway Inhibition
UK-370106 exerts its biological effects by directly inhibiting the enzymatic activity of MMP-3

and MMP-12. These proteases are key players in the degradation of extracellular matrix (ECM)

components, such as fibronectin.[1][3] By inhibiting these MMPs, UK-370106 can modulate

downstream cellular processes that are dependent on ECM remodeling, including cell

migration and tissue repair.

Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps involved in the preparation of a UK-370106
stock solution.
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Preparation

Start: UK-370106 Powder

Acclimatize to Room Temperature

Weigh Compound

Add Anhydrous Solvent (DMSO or Ethanol)

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready-to-Use Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing UK-370106 stock solution.
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Inhibitory Action of UK-370106
The diagram below depicts the inhibitory effect of UK-370106 on its target enzymes and the

subsequent impact on fibronectin cleavage.

Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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